Cas no 22138-90-5 (1H-Phenalen-1-one,2,6-dihydroxy-5-methoxy-9-phenyl-)

• Product Name: 1H-Phenalen-1-one,2,6-dihydroxy-5-methoxy-9-phenyl-
• CAS No: 22138-90-5
• MF: C₂₀H₁₄O₄
• MW: 318.322765827179
• CID: 275490
• Update Time: 2024-02-29

1H-Phenalen-1-one,2,6-dihydroxy-5-methoxy-9-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Phenalen-1-one,2,6-dihydroxy-5-methoxy-9-phenyl-
• 2,6-dihydroxy-5-methoxy-9-phenylphenalen-1-one
• 2,6-Dihydroxy-5-methoxy-9-phenylphenalenone
• Haemocorin aglycone
• Hemocorin aglycone
• Hemocorinaglycon
• Phenalen-1-one,2,6-dihydroxy-5-methoxy-9-phenyl- (6CI,8CI)
• 2,6-Dihydroxy-5-methoxy-9-phenyl-1H-phenalen-1-one
• 1H-Phenalen-1-one, 2,6-dihydroxy-5-methoxy-9-phenyl-

• Inchi： 1S/C20H14O4/c1-24-16-10-12-9-15(21)20(23)18-13(11-5-3-2-4-6-11)7-8-14(17(12)18)19(16)22/h2-10,21-22H,1H3
• InChI Key： NJDQDGLQCUBCBX-UHFFFAOYSA-N
• SMILES： C1(=O)C2C3C(C=CC=2C2=CC=CC=C2)=C(O)C(OC)=CC=3C=C1O

Computed Properties

• Exact Mass: 318.08922
• Monoisotopic Mass: 318.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes